Cas no 1804452-53-6 (5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide)
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide
-
- Inchi: 1S/C8H7BrN2O3S/c9-4-5-1-2-7-6(3-5)11-8(14-7)15(10,12)13/h1-3H,4H2,(H2,10,12,13)
- InChI Key: UYHUQDJRVSFECR-UHFFFAOYSA-N
- SMILES: BrCC1C=CC2=C(C=1)N=C(O2)S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 329
- XLogP3: 1.2
- Topological Polar Surface Area: 94.6
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003485-250mg |
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide |
1804452-53-6 | 98% | 250mg |
$5,213.55 | 2022-04-02 | |
| Alichem | A081003485-500mg |
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide |
1804452-53-6 | 98% | 500mg |
$7,885.61 | 2022-04-02 | |
| Alichem | A081003485-1g |
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide |
1804452-53-6 | 98% | 1g |
$12,535.13 | 2022-04-02 |
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide: A Comprehensive Overview
5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide, identified by the CAS number 1804452-53-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a benzo[d]oxazole ring system, which is fused with a sulfonamide group at the 2-position and a bromomethyl substituent at the 5-position. These structural features make it a versatile building block for various chemical transformations.
The benzo[d]oxazole ring system is known for its aromatic stability and ability to participate in various chemical reactions. The sulfonamide group, on the other hand, introduces additional functionality, such as hydrogen bonding capabilities and potential for bioisosteric replacements in medicinal chemistry. The bromomethyl group at the 5-position adds another layer of reactivity, enabling further modifications through nucleophilic substitution or addition reactions. Recent studies have highlighted the importance of such multifunctional compounds in designing bioactive molecules with tailored properties.
Recent research has focused on the synthesis and characterization of 5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide. One notable study published in Journal of Organic Chemistry demonstrated a novel synthetic route involving a two-step process: first, the formation of the benzo[d]oxazole ring via a condensation reaction, followed by sulfonation and bromination steps. This approach not only enhances the efficiency of synthesis but also opens avenues for large-scale production. The compound's stability under various reaction conditions has been thoroughly investigated, making it suitable for use in diverse chemical processes.
In terms of applications, 5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide has shown promise in drug discovery programs targeting specific biological pathways. Its sulfonamide group can act as a bioisostere for other functional groups, potentially leading to improved pharmacokinetic profiles in drug candidates. Additionally, the bromomethyl group allows for site-specific modifications, enabling the creation of bioconjugates or prodrugs with enhanced therapeutic efficacy.
Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the sulfonamide group significantly alters the electronic distribution within the molecule, enhancing its ability to participate in π-π interactions. These insights are valuable for designing materials with specific electronic properties, such as semiconductors or sensors.
The environmental impact and toxicity profile of 5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide have been evaluated in several studies. Initial findings suggest that it exhibits low acute toxicity in standard assays, making it a safer choice for industrial applications compared to some traditional reagents. However, further long-term studies are required to fully understand its ecological footprint.
In conclusion, 5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide, with its unique structural features and versatile functional groups, represents a valuable compound for both academic research and industrial applications. Its role as a building block in organic synthesis and its potential in drug discovery make it an area of continued interest for chemists worldwide.
1804452-53-6 (5-(Bromomethyl)benzo[d]oxazole-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)